3-(5,6,7,8-Tetrahydro-1,8-naphthyridin-2-yl)propanethioamide

• Molecular Formula: C11H15N3S
• Molecular Weight: 221.32 g/mol
• IUPAC Name: 3-(5,6,7,8-tetrahydro-1,8-naphthyridin-2-yl)propanethioamide
• InChI: InChI=1S/C11H15N3S/c12-10(15)6-5-9-4-3-8-2-1-7-13-11(8)14-9/h3-4H,1-2,5-7H2,(H2,12,15)(H,13,14)
• InChI Key: MCRMTSXNHRXFFD-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(NC1)N=C(C=C2)CCC(=S)N

Description

3-(5,6,7,8-Tetrahydro-1,8-naphthyridin-2-yl)propanethioamide is a useful research compound. Its molecular formula is C11H15N3S and its molecular weight is 221.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Reagents 3-(5,6,7,8-tetrahydro-1,8-naphthyridin-2-yl)propanenitrile (100 mg), sodium hydrogen sulfide hydrate (360 mg), diethylamine hydrochloride (530 mg) were mixed in DMF (10 mL). The mixture was warmed to 55° C. and stirred at this temperature for about 24 h. The mixture was allowed to cool and then diluted with water (30 mL) followed by extraction with ethyl acetate (3×25 mL). The extracts were combined and washed with water (3×20 mL). The organic phase was dried (magnesium sulfate) and filtered. The solution was concentrated and column purification (CHCl3: MeOH=10:1) to yield a yellow solid 101 mg (89%). 1H NMR (DMSO-d6) δ 9.30 (d, 2H), 7.10 (d, 2H), 6.35 (m, 2H), 3.25 (m, 2H), 2.80 (m, 2H), 2.75 (m, 2H), 2.64 (m, 2H), 1.72 (m, 2H).